2,2'-oxybis[N-(2-methoxyphenyl)benzamide]

• IUPAC Name: N-(2-methoxyphenyl)-2-[2-[(2-methoxyphenyl)carbamoyl]phenoxy]benzamide
• InChI: InChI=1S/C28H24N2O5/c1-33-25-17-9-5-13-21(25)29-27(31)19-11-3-7-15-23(19)35-24-16-8-4-12-20(24)28(32)30-22-14-6-10-18-26(22)34-2/h3-18H,1-2H3,(H,29,31)(H,30,32)
• InChI Key: NKTARAPKROSHGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC=CC=C2OC3=CC=CC=C3C(=O)NC4=CC=CC=C4OC
• Molecular Formula: C28H24N2O5
• Molecular Weight: 468.5 g/mol

Description

2,2'-oxybis[N-(2-methoxyphenyl)benzamide], also known as OMB, is a chemical compound that has shown potential in scientific research. This compound belongs to the class of benzamides and has a molecular formula of C26H24N2O4. OMB has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 2,2'-oxybis[N-(2-methoxyphenyl)benzamide] is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes such as matrix metalloproteinases, which are involved in cancer cell growth and inflammation. 2,2'-oxybis[N-(2-methoxyphenyl)benzamide] has also been shown to modulate the activity of certain receptors in the brain, which may contribute to its potential use in treating neurodegenerative diseases.
Biochemical and Physiological Effects
2,2'-oxybis[N-(2-methoxyphenyl)benzamide] has been shown to have various biochemical and physiological effects. Studies have shown that it inhibits cancer cell growth by inducing apoptosis, which is programmed cell death. 2,2'-oxybis[N-(2-methoxyphenyl)benzamide] has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Furthermore, 2,2'-oxybis[N-(2-methoxyphenyl)benzamide] has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2,2'-oxybis[N-(2-methoxyphenyl)benzamide] has various advantages and limitations for lab experiments. One advantage is that it is easy to synthesize and has high purity and yield. Another advantage is that it has shown potential in various scientific research applications. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments. Another limitation is that its potential use in humans has not been fully studied, which makes it difficult to extrapolate its effects from animal studies.

Future Directions

There are various future directions for research on 2,2'-oxybis[N-(2-methoxyphenyl)benzamide]. One direction is to further study its mechanism of action, which may provide insights into its potential use in various scientific research applications. Another direction is to study its effects in humans, which may provide insights into its potential use as a therapeutic agent. Furthermore, future research may focus on optimizing the synthesis method of 2,2'-oxybis[N-(2-methoxyphenyl)benzamide] to improve its purity and yield.

Scientific Research Applications

2,2'-oxybis[N-(2-methoxyphenyl)benzamide] has shown potential in various scientific research applications. It has been studied for its anticancer properties and has shown promising results in inhibiting cancer cell growth. 2,2'-oxybis[N-(2-methoxyphenyl)benzamide] has also been studied for its anti-inflammatory properties and has shown to reduce inflammation in animal models. Furthermore, 2,2'-oxybis[N-(2-methoxyphenyl)benzamide] has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.